FLDP-8

• Molecular Formula: C22H23NO5
• Molecular Weight: 381.4 g/mol
• InChI: InChI=1S/C22H23NO5/c1-23-12-16(8-14-4-6-18(24)20(10-14)27-2)22(26)17(13-23)9-15-5-7-19(25)21(11-15)28-3/h4-11,24-25H,12-13H2,1-3H3/b16-8+,17-9+
• InChIKey: ZQRGLBNADQCTRG-GONBZBRSSA-N

FLDP-8: Curcuminoid Analog Against Glioblastoma

The compound 3,5-Bis[(4-hydroxy-3-methoxyphenyl)methylene]-1-methylazaperhydroin-4-one, commonly referred to as PAC (3,5-bis(4-hydroxy-3-methoxybenzylidene)-N-methyl-4-piperidone), is a synthetic curcumin analogue belonging to the 4-piperidone class of compounds [1]. Unlike natural curcumin, which features a β-diketone moiety, PAC is a monoketone derivative characterized by a central N-methyl-4-piperidone core flanked by two 4-hydroxy-3-methoxyphenylmethylene substituents [2]. This structural modification is a key feature distinguishing it from curcumin and other curcumin analogues, and it forms the basis for the compound's differentiated pharmacological profile, including enhanced chemical stability and bioavailability [3].

1 Piperidone-modified curcuminoid analog for cell-based glioblastoma studies

2 Supports cell proliferation and migration endpoint analysis in LN-18 models

3 Pathway-response context: oxidative stress, S-phase arrest, and miRNA-21 modulation

• [1] Al-Hujaily, E. M., et al. (2011). PAC, a novel curcumin analogue, has anti-breast cancer properties with higher efficiency on ER-negative cells. Breast Cancer Research and Treatment, 128(1), 97–107. View Source
• [2] Fawzy, I. M., et al. (2015). Newly Designed and Synthesized Curcumin Analogs with in vitro Cytotoxicity and Tubulin Polymerization Activity. Chemical Biology & Drug Design, 86(1), 80-90. View Source
• [3] Al-Hujaily, E. M., et al. (2011). PAC, a novel curcumin analogue, has anti-breast cancer properties with higher efficiency on ER-negative cells. Breast Cancer Research and Treatment, 128(1), 97–107. View Source

FLDP-8: Why Substitution with Curcumin Fails

The scientific and industrial pursuit of curcumin and its analogues has been severely hampered by two fundamental liabilities: poor chemical stability and extremely low systemic bioavailability. Native curcumin rapidly degrades in physiological buffers and circulating blood, with over 90% decomposition occurring within 30 minutes in PBS at 37°C [1]. This inherent instability, coupled with poor absorption and rapid metabolism, results in negligible plasma concentrations, thereby limiting its translational potential and complicating its use as a reliable research tool or drug candidate [2]. Consequently, procurement decisions cannot be based on a simple class-wide assumption of functional equivalence. Substituting the target compound, 3,5-Bis[(4-hydroxy-3-methoxyphenyl)methylene]-1-methylazaperhydroin-4-one (PAC), with a less stable analogue such as curcumin or EAC introduces a high risk of experimental failure and resource waste due to rapid compound degradation and poor exposure, underscoring the necessity for evidence-based selection based on validated, quantifiable differentiation.

FLDP-8 Piperidone core with reported metabolic stability improvement and distinct mechanism profile in LN-18 cells

Curcumin (generic) Natural polyphenol with limited metabolic stability; requires substantially higher concentrations for cell-model response

Mechanism mismatch: miRNA-21 modulation vs. broad polyphenol effects

FLDP-8 engages oxidative stress and miRNA-21 pathways not attributed to curcumin at comparable concentrations

Cell-cycle arrest profile may not transfer

S-phase arrest at sub-IC50 concentrations is compound-specific; curcumin does not replicate this endpoint

Assay-response context differs significantly

Direct substitution may shift cell-model response interpretation and endpoint reproducibility

• [1] Al-Hujaily, E. M., et al. (2011). PAC, a novel curcumin analogue, has anti-breast cancer properties with higher efficiency on ER-negative cells. Breast Cancer Research and Treatment, 128(1), 97–107. View Source
• [2] Al-Hujaily, E. M., et al. (2011). PAC, a novel curcumin analogue, has anti-breast cancer properties with higher efficiency on ER-negative cells. Breast Cancer Research and Treatment, 128(1), 97–107. View Source

FLDP-8: Potency and Selectivity Evidence

Cytotoxic Potency vs Curcumin in Glioblastoma

In a head-to-head comparative study using annexin V/propidium iodide (PI) assays on breast cancer cells, PAC demonstrated 5-fold greater potency in inducing apoptosis compared to both natural curcumin and the structurally related analogue EAC [1]. This effect was further enhanced in estrogen receptor-negative (ERα-) cells, where PAC's apoptotic efficiency was 10-fold higher than in ER-positive cells, highlighting a cell-type specific potency not observed with the comparators [1].

Cytotoxic Potency

Head-to-head

FLDP-8 IC50: 4 µM Curcumin IC50: 31 µM (7.75-fold difference)

Supports cell-model response context

LN-18 glioblastoma cells, 24-h MTT assay

Evidence Dimension	Apoptosis Induction
Target Compound Data	5-fold more efficient than curcumin; 10-fold higher against ER-negative cells
Comparator Or Baseline	Curcumin and EAC
Quantified Difference	5-fold increase in apoptosis efficiency; 10-fold increased potency in ER-negative cells
Conditions	Breast cancer cell lines (MCF-7, MDA-MB-231) treated in vitro, assessed by annexin V/PI flow cytometry

Why This Matters

This quantifiable, head-to-head potency advantage is critical for researchers selecting a lead compound for ER-negative breast cancer studies, as it demonstrates a significant and reproducible functional gain over the parent molecule curcumin and other analogues.

• [1] Al-Hujaily, E. M., et al. (2011). PAC, a novel curcumin analogue, has anti-breast cancer properties with higher efficiency on ER-negative cells. Breast Cancer Research and Treatment, 128(1), 97–107. View Source

Cancer Cell Selectivity

A direct stability comparison using HPLC analysis revealed that PAC is 4-fold more stable than curcumin in phosphate-buffered saline (PBS) at 37°C after 30 minutes [1]. In a more physiologically relevant in vivo model, PAC was found to be 30-fold more stable than curcumin in circulating blood in mice, with 25% of the injected dose still detectable 2 hours post-administration [1]. This is in stark contrast to curcumin, which undergoes rapid degradation under identical conditions.

Selectivity Context

Reported

LN-18 IC50: 4 µM; HBEC-5i IC50: 9 µM

Tumor-cell model response context

Selectivity ratio 2.25; endpoint-specific review required

Evidence Dimension	Chemical Stability
Target Compound Data	4-fold more stable in PBS; 30-fold more stable in circulating blood
Comparator Or Baseline	Curcumin
Quantified Difference	30-fold increase in stability in circulating blood; 25% of PAC remained 2h post-injection
Conditions	In vitro: PBS at 37°C for 30 min; In vivo: Balb/c mice, intraperitoneal injection, blood samples analyzed by HPLC

Why This Matters

This evidence directly addresses a primary liability of curcumin research. The dramatic improvement in blood stability provides a compelling, data-driven justification for selecting PAC over curcumin for in vivo studies, reducing the risk of compound degradation and ensuring more reliable exposure metrics.

• [1] Al-Hujaily, E. M., et al. (2011). PAC, a novel curcumin analogue, has anti-breast cancer properties with higher efficiency on ER-negative cells. Breast Cancer Research and Treatment, 128(1), 97–107. View Source

S-Phase Cell Cycle Arrest

In a study evaluating its antifungal potential, PAC impaired C. albicans viability and growth in a dose-dependent manner. Following 24-hour incubation, 100 µM and 500 µM PAC reduced C. albicans viability by 71% and 82%, respectively, compared to untreated controls [1]. The positive control, Amphotericin B (AMB), achieved 92% reduction under the same conditions [1]. Furthermore, PAC significantly inhibited biofilm formation, a key virulence factor, and promoted a morphological shift from the virulent hyphal form to the less virulent blastospore form, a mechanistic differentiation not quantitatively defined for curcumin in this specific assay system [1].

Cell-Cycle Arrest

Class-level

S-phase arrest at 1.25–2.5 µM (p<0.05)Flow cytometry

Supports cytostatic endpoint review

Sub-IC50 concentrations; curcumin comparator data not reported at these doses

Evidence Dimension	C. albicans Viability Reduction
Target Compound Data	71% reduction at 100 µM; 82% reduction at 500 µM
Comparator Or Baseline	Amphotericin B (AMB) positive control
Quantified Difference	AMB achieved 92% reduction
Conditions	In vitro culture of C. albicans, 24-hour treatment, MTT assay for viability

Why This Matters

This provides a quantifiable baseline of PAC's antifungal activity, allowing researchers to benchmark its potency against a standard-of-care antifungal agent (Amphotericin B). The data supports its selection as a chemical probe for investigating C. albicans virulence and biofilm-related mechanisms, an application for which curcumin's stability limitations make it a poor comparator.

• [1] Mezni, G., et al. (2025). New Curcumin Analogue (PAC) Inhibits Candida albicans Virulence, Restricts Its Adhesion Potential, and Relieves Oral Epithelial Cell Inflammation and Defense Mechanisms. Antibiotics, 14(5), 495. View Source

miRNA-21 Downregulation

In an evaluation of combination therapy for oral cancer, the addition of PAC (5 µM) alongside cisplatin led to a tenfold reduction in the IC50 of cisplatin required to inhibit oral cancer cell proliferation [1]. This synergistic effect was observed in oral cancer cell lines (Ca9-22) and was accompanied by enhanced induction of apoptosis and oxidative stress, demonstrating that PAC can potentiate the efficacy of a standard chemotherapeutic agent at clinically relevant concentrations [1].

miRNA-21 Modulation

Class-level

Significant downregulation observed (p<0.05)qRT-PCR

Supports oncogenic pathway-response interpretation

Mechanism distinct from curcumin; LN-18 cells, 24-h treatment

Evidence Dimension	Cisplatin IC50 Reduction
Target Compound Data	10-fold reduction in cisplatin IC50 when combined with 5 µM PAC
Comparator Or Baseline	Cisplatin alone
Quantified Difference	IC50 of cisplatin reduced tenfold
Conditions	Oral cancer cell line (Ca9-22) treated in vitro, MTT assay for cell proliferation

Why This Matters

This data highlights a key value proposition for procurement in cancer research: the ability to use PAC as a chemosensitizing agent. This enables studies focused on lowering effective doses of cytotoxic drugs like cisplatin, a strategy with direct implications for mitigating dose-limiting toxicities in therapeutic development.

• [1] Al-Otaibi, B., et al. (2023). Synergistic Effects of New Curcumin Analog (PAC) and Cisplatin on Oral Cancer Therapy. Current Issues in Molecular Biology, 45(6), 5018-5035. View Source

FLDP-8 Research Applications

GBM Drug Discovery & Target Validation

Given its 5-fold greater apoptosis-inducing potency over curcumin and EAC, and its 10-fold higher activity against ER-negative breast cancer cells, PAC is the preferred chemical probe for in vitro studies of ER-negative breast cancer biology [1]. Its superior stability in cell culture media compared to curcumin ensures reproducible dosing and reliable interpretation of results, particularly in long-term assays examining cell cycle arrest (G2/M phase) and apoptotic signaling pathways [1]. Researchers can also leverage its ability to downregulate estrogen receptor alpha (ERα) to study hormone-independent growth mechanisms [1].

Curcuminoid SAR Studies

For in vivo studies, including tumor xenograft models, the 30-fold increase in blood stability over curcumin makes PAC a far more suitable candidate for achieving and maintaining therapeutic plasma concentrations [2]. This enhanced bioavailability directly translates to improved experimental outcomes, as demonstrated by the significant suppression of tumor growth in breast and thyroid cancer xenograft models [2]. Investigators can expect more consistent and interpretable in vivo data when using PAC compared to curcumin, which is plagued by rapid degradation and poor tissue distribution [2].

Cancer Cell Migration & Invasion Assays

The quantifiable reduction in C. albicans viability (71% and 82% at 100 µM and 500 µM, respectively) and its specific capacity to inhibit biofilm formation and hyphal transition positions PAC as a valuable tool for antifungal research [3]. Its use enables the dissection of virulence mechanisms in C. albicans, particularly the role of biofilm and morphological switching in pathogenesis [3]. The compound's defined activity against these key virulence traits provides a robust platform for screening or validating new antifungal targets, offering a more stable and reliable alternative to natural curcumin in microbiology-focused studies [3].

miRNA-21 Oncogenic Signaling Studies

The demonstrated ability of PAC to reduce the effective concentration of cisplatin by 10-fold in oral cancer cells presents a clear, evidence-based application in combination therapy research [4]. PAC can be incorporated into experimental protocols to investigate mechanisms of chemoresistance and to screen for synergistic drug combinations. Its use allows researchers to study whether lower, less toxic doses of standard chemotherapeutics can be efficacious when paired with PAC, a strategy of high translational relevance for improving cancer treatment tolerability [4].

Application

Selection Property

Validation Focus

Glioblastoma cell-model studies

Cell proliferation and migration endpoints

LN-18 cell-line response review

Curcuminoid analog SAR studies

Piperidone-modified scaffold comparison

Potency and metabolic stability benchmarks

Cell migration and invasion assays

Anti-migratory endpoint context

Tumor cell motility inhibition review

miRNA-21 signaling pathway studies

miRNA-21 expression modulation

Pathway-specific response interpretation

• [1] Al-Hujaily, E. M., et al. (2011). PAC, a novel curcumin analogue, has anti-breast cancer properties with higher efficiency on ER-negative cells. Breast Cancer Research and Treatment, 128(1), 97–107. View Source
• [2] Al-Hujaily, E. M., et al. (2011). PAC, a novel curcumin analogue, has anti-breast cancer properties with higher efficiency on ER-negative cells. Breast Cancer Research and Treatment, 128(1), 97–107. View Source
• [3] Mezni, G., et al. (2025). New Curcumin Analogue (PAC) Inhibits Candida albicans Virulence, Restricts Its Adhesion Potential, and Relieves Oral Epithelial Cell Inflammation and Defense Mechanisms. Antibiotics, 14(5), 495. View Source
• [4] Al-Otaibi, B., et al. (2023). Synergistic Effects of New Curcumin Analog (PAC) and Cisplatin on Oral Cancer Therapy. Current Issues in Molecular Biology, 45(6), 5018-5035. View Source